![molecular formula C13H13N3OS B251158 N-(quinolin-5-ylcarbamothioyl)propanamide](/img/structure/B251158.png)
N-(quinolin-5-ylcarbamothioyl)propanamide
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Overview
Description
N-(quinolin-5-ylcarbamothioyl)propanamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as QCTB, and its chemical formula is C16H13N3OS. QCTB is a thioamide derivative of quinoline, and it has been synthesized using different methods.
Mechanism of Action
The mechanism of action of QCTB is not fully understood, but it has been suggested that it inhibits the activity of enzymes involved in cell proliferation and inflammation. QCTB has also been found to induce apoptosis in cancer cells, leading to their death.
Biochemical and Physiological Effects
QCTB has been shown to have various biochemical and physiological effects. It has been found to increase the levels of reactive oxygen species (ROS) in cancer cells, leading to their death. QCTB has also been found to inhibit the activity of NF-κB, a transcription factor that plays a critical role in inflammation and cancer progression.
Advantages and Limitations for Lab Experiments
QCTB has several advantages for use in lab experiments. It is relatively easy to synthesize, and it has been found to exhibit potent anticancer and anti-inflammatory properties. However, QCTB has some limitations, including its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the study of QCTB. One potential area of research is the development of QCTB-based drugs for the treatment of cancer and inflammatory diseases. Another area of research is the investigation of the mechanism of action of QCTB, which could lead to the discovery of new targets for cancer therapy. Additionally, the optimization of QCTB synthesis methods could lead to the development of more efficient and cost-effective methods for producing this compound.
Synthesis Methods
The synthesis of QCTB has been achieved using various methods, including the reaction of 5-aminoquinoline-8-thiol with 3-bromo propionyl chloride in the presence of triethylamine. Another method involves the reaction of 5-aminoquinoline-8-thiol with 3-(tert-butylcarbamothioylthio) propionyl chloride in the presence of triethylamine. These methods have been optimized to obtain high yields of QCTB.
Scientific Research Applications
QCTB has been extensively studied for its potential applications in scientific research. It has been shown to exhibit inhibitory effects on the growth of various cancer cells, including breast cancer, lung cancer, and leukemia. QCTB has also been found to have anti-inflammatory properties, which could be useful in the treatment of inflammatory diseases such as rheumatoid arthritis.
Properties
Molecular Formula |
C13H13N3OS |
---|---|
Molecular Weight |
259.33 g/mol |
IUPAC Name |
N-(quinolin-5-ylcarbamothioyl)propanamide |
InChI |
InChI=1S/C13H13N3OS/c1-2-12(17)16-13(18)15-11-7-3-6-10-9(11)5-4-8-14-10/h3-8H,2H2,1H3,(H2,15,16,17,18) |
InChI Key |
MPBKMTIJUMKQGC-UHFFFAOYSA-N |
SMILES |
CCC(=O)NC(=S)NC1=CC=CC2=C1C=CC=N2 |
Canonical SMILES |
CCC(=O)NC(=S)NC1=CC=CC2=C1C=CC=N2 |
Origin of Product |
United States |
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